BENGHE Foundational & Exploratory

Check Availability & Pricing

physicochemical properties of 1,1,1,3,3-
pentafluoropropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,1,3,3-Pentafluoropropane

Cat. No.: B1194520

An In-depth Technical Guide on the Physicochemical Properties of 1,1,1,3,3-
Pentafluoropropane (HFC-245fa)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,1,3,3-Pentafluoropropane, also known as HFC-245fa, is a hydrofluorocarbon with the
chemical formula CF3CH2CHF2.[1] It is a colorless and volatile liquid or gas at room
temperature with a faint ethereal odor.[2] Due to its thermodynamic properties, it has been
utilized as a refrigerant, a blowing agent for foam insulation, and in other industrial applications.
[1][3] Unlike chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs), HFC-245fa
has no ozone depletion potential.[4] This document provides a comprehensive overview of the
core physicochemical properties of 1,1,1,3,3-pentafluoropropane, intended for researchers,
scientists, and professionals in drug development who may encounter or utilize this compound
in their work.

Physicochemical Properties

The key physicochemical properties of 1,1,1,3,3-pentafluoropropane are summarized in the
tables below. These properties are crucial for understanding its behavior in various physical
and chemical processes.

General and Molecular Properties
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Property Value Reference
Chemical Name 1,1,1,3,3-Pentafluoropropane [5]
Synonyms HFC-245fa, R-245fa [4]
CAS Number 460-73-1 [6]
Molecular Formula C3H3F5 [6]
Molecular Weight 134.05 g/mol [5]
Appearance Colorless gas or liquid [2]
Odor Faint ethereal [2]

| | : :

Property Value Conditions Reference
Boiling Point 15.3 °C (288.45 K) at 1 atm [7]
Melting Point -103 °C (-153.4 °F) [1]

Critical Temperature Not Available [8]

Vapor Pressure 1,227 hPa at 20 °C (68 °F) [1]
3,882 hPa at 54.4 °C (129.9 °F) [1]

Liquid Density 1.32 g/cm3 at 20 °C (68 °F) [1]
1404.1 kg/m 3 at 0 °C (liquid, 1 bar) [4]

Vapor Density 5.84 kg/m 3 at 15 °C (vapor, 1 bar)  [4]
Flash Point None [7]

Autoignition

Temperature 412 °C (773.6 °F) [8]

Transport and Other Properties

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1_3_3-Pentafluoropropane
https://en.wikipedia.org/wiki/Pentafluoropropane
https://produkte.linde-gas.at/sdb_konform/R245fa_10022551EN.pdf
https://produkte.linde-gas.at/sdb_konform/R245fa_10022551EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1_3_3-Pentafluoropropane
https://www.ecetoc.org/wp-content/uploads/2021/10/JACC-044.pdf
https://www.ecetoc.org/wp-content/uploads/2021/10/JACC-044.pdf
https://prod-edam.honeywell.com/content/dam/honeywell-edam/pmt/oneam/en-us/blowing-agents/documents/pmt-am-enovate245fa-datasheet.pdf
https://www.cosutinchina.com/products/R245fa-Pentafluoropropane.html
https://www.airgas.com/msds/001201.pdf
https://www.cosutinchina.com/products/R245fa-Pentafluoropropane.html
https://www.cosutinchina.com/products/R245fa-Pentafluoropropane.html
https://www.cosutinchina.com/products/R245fa-Pentafluoropropane.html
https://en.wikipedia.org/wiki/Pentafluoropropane
https://en.wikipedia.org/wiki/Pentafluoropropane
https://prod-edam.honeywell.com/content/dam/honeywell-edam/pmt/oneam/en-us/blowing-agents/documents/pmt-am-enovate245fa-datasheet.pdf
https://www.airgas.com/msds/001201.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Conditions Reference
Solubility in Water 0.13 g/L [1]
Data available over a
Dynamic Viscosity range of temperatures  [9]
and pressures
Vapor Thermal
o 12.50 mW/m-K at 25 °C [7]
Conductivity
Octanol/Water
Partition Coefficient 1.68 [4]
(log P)
Global Warming
. 950 [4]
Potential (100-year)
Ozone Depletion
0 [4]

Potential

Experimental Protocols

The determination of the physicochemical properties of 1,1,1,3,3-pentafluoropropane involves

various established experimental techniques. Below are detailed methodologies for key

experiments.

Determination of Vapor Pressure

The vapor pressure of HFC-245fa can be measured using a constant-volume apparatus.[10]

Methodology:

e Apparatus Setup: A constant-volume cell of known volume is utilized. The cell is connected

to a pressure transducer and a temperature control system.

o Sample Preparation: A sample of high-purity 1,1,1,3,3-pentafluoropropane is introduced

into the evacuated constant-volume cell. The mass of the sample is accurately determined.
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Temperature Control: The temperature of the cell is precisely controlled using a thermostat
bath or a similar device.

Equilibrium: The sample is allowed to reach thermal equilibrium at a set temperature.

Pressure Measurement: The pressure inside the cell is measured using a calibrated
pressure transducer.

Data Collection: The vapor pressure is recorded at various temperatures. The experimental
data can then be fitted to a vapor pressure equation, such as the Antoine or Wagner
equation, to describe the relationship between vapor pressure and temperature.[10][11]

Determination of Liquid Density

The density of liquid HFC-245fa can be measured using a high-pressure vibrating tube
densimeter.[10]

Methodology:

Apparatus: A vibrating tube densimeter is employed. The instrument measures the oscillation
period of a U-shaped tube filled with the sample.

Calibration: The densimeter is calibrated using fluids of known density, such as water and
vacuum, at various temperatures and pressures.

Sample Loading: The liquid sample of 1,1,1,3,3-pentafluoropropane is introduced into the
vibrating tube.

Temperature and Pressure Control: The temperature and pressure of the sample are
controlled and monitored.

Measurement: The oscillation period of the tube is measured, which is directly related to the
density of the fluid.

Data Analysis: The density is calculated from the measured oscillation period using the
calibration data. The experimental results can be correlated with equations of state, such as
the Tait equation.[10]
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Determination of Viscosity

The viscosity of liquid and gaseous HFC-245fa can be determined using a vibrating-wire
viscometer or an oscillating disk viscometer.[9][10]

Methodology (Vibrating-Wire Viscometer):[9]

Apparatus: The viscometer consists of a taut wire that is made to oscillate in the fluid
sample.

Measurement Principle: The viscosity of the fluid is determined from the damping of the
wire's oscillations.

Sample Environment: The sample is maintained at a constant temperature and pressure.

Data Acquisition: The instrument measures the resonance frequency and bandwidth of the
oscillating wire.

Calculation: The viscosity is calculated from these measurements using a theoretical model
that relates the fluid's viscosity and density to the damping of the wire's vibration.

Uncertainty: The combined expanded uncertainty of these results with a level of confidence
of 0.95 (k = 2) is about + 2.8 %.[12]

Determination of Thermal Conductivity

The thermal conductivity of HFC-245fa can be measured using a transient hot-wire apparatus.
[3][13]

Methodology:[3][14][15]

Apparatus: The instrument consists of two thin platinum wires suspended in the fluid. One
wire acts as a heating element and the other as a temperature sensor.

Measurement Principle: A step voltage is applied to the heating wire, causing its temperature
to rise. The rate of this temperature rise is dependent on the thermal conductivity of the
surrounding fluid.
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o Data Collection: The temperature increase of the wire is measured as a function of time.

o Calculation: The thermal conductivity is determined by fitting the experimental data to a
theoretical model that describes the transient heat transfer from a line source.

o Experimental Range: This method has been used to measure the thermal conductivity of
liquid HFC-245fa over a temperature range of 173-344 K and a pressure range of 0.1-71
MPa.[3] The experimental data reported have an expanded uncertainty of less than 1%.[3]

Visualizations
Molecular Structure and Physicochemical Properties

The following diagram illustrates the relationship between the molecular structure of 1,1,1,3,3-
pentafluoropropane and its key physicochemical properties.
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Caption: Relationship between molecular structure and properties of HFC-245fa.

Experimental Workflow for Vapor Pressure
Determination

The diagram below outlines a typical experimental workflow for determining the vapor pressure

of a volatile compound like 1,1,1,3,3-pentafluoropropane.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1194520?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Apparatus Setup
(Constant-Volume Cell)
Sample Preparation
& Loading

:

Set Temperature

Achieve Thermal
Equilibrium

More data points
Record Data
(T,P)

Change Temperature

Data Analysis
(Fit to Equation)

Click to download full resolution via product page

Caption: Workflow for vapor pressure measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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